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Compound of Interest

Compound Name: Isobutylamine Hydrochloride

CAS No.: 5041-09-8

Cat. No.: B1252255

Get Quote

Executive Summary
Isobutylamine Hydrochloride (IBA[1]·HCl), CAS [5041-09-8], serves as a critical aliphatic

amine salt intermediate in the synthesis of pharmaceuticals (e.g., phosphate transport

inhibitors) and agrochemicals.[2] While the free base is a volatile liquid, the hydrochloride salt

offers enhanced stability and handling properties.

This guide provides a rigorous examination of the thermodynamic profile of IBA·HCl. It moves

beyond basic physical constants to explore the energetics of phase transitions, solid-liquid

equilibrium (solubility), and thermal stability. It is designed to equip researchers with the

protocols necessary to generate high-fidelity thermodynamic data where literature gaps exist.

Physicochemical Identity & Solid-State Profile[3][4]
Understanding the solid-state properties of IBA·HCl is the prerequisite for any thermodynamic

modeling. The salt crystallizes as a white solid, stabilized by ionic interactions between the

protonated amine and the chloride anion.
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Fundamental Constants
Property Value / Range Method/Source

Molecular Formula Stoichiometry

Molecular Weight 109.60 g/mol Calculated

Melting Point (

)
176.0 – 180.0 °C DSC / Capillary [1, 2]

Physical Form Crystalline Powder Visual Inspection

Hygroscopicity Hygroscopic Gravimetric Analysis

Solubility (Water) High (Transparent solution) Visual [1]

Thermal Analysis Interpretation
The thermal behavior of IBA·HCl is characterized by a distinct endothermic melting event

followed by decomposition.

DSC (Differential Scanning Calorimetry): The melting onset (

) is typically observed near 176°C. The peak temperature (

) represents the point of maximum heat flow. The area under this peak corresponds to the
Enthalpy of Fusion (

), a critical parameter for solubility modeling.

TGA (Thermogravimetric Analysis): Essential for distinguishing between solvate desolvation

(mass loss < 150°C) and intrinsic degradation. IBA·HCl is generally stable up to its melting

point, with decomposition (dehydrochlorination/oxidation) occurring rapidly in the melt phase

(>180°C).

Visualization: Thermal Characterization Logic
The following diagram illustrates the decision matrix for characterizing the solid state of

IBA·HCl.
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Figure 1: Decision workflow for thermal analysis. TGA is prioritized to ensure moisture does not

artifactually depress the melting point observed in DSC.

Solid-Liquid Equilibrium (Solubility
Thermodynamics)
For crystallization process design, knowing the solubility of IBA·HCl in various solvents (e.g.,

Ethanol, Methanol, Isopropanol) is essential. While specific peer-reviewed solubility tables for

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1252255/docs?utm_src=pdf-body-img#technical-guide-thermodynamic-characterization-of-isobutylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IBA·HCl are sparse compared to common drugs, the thermodynamic behavior follows standard

amine salt principles.

Theoretical Framework
The solubility of a solid solute in a liquid solvent is governed by the equilibrium between the

chemical potential of the solid and the solution. For an ideal solution, this is described by the

Van't Hoff equation:

Where:

: Mole fraction solubility

: Enthalpy of fusion (J/mol)

: Melting temperature (Kelvin)

: Gas constant (8.314 J/mol·K)

Expert Insight: Since IBA·HCl solutions are rarely ideal (due to ionic dissociation and H-

bonding), empirical models are required for accurate process simulation.

Recommended Modeling Equations
When generating your own solubility data (see Protocol 4.1), fit the data to these models:

Modified Apelblat Equation:

Use Case: Excellent for correlating solubility data over a wide temperature range.

(Buchowski-Ksiazczak) Equation:

Use Case: Useful for identifying non-ideality in solute-solvent interactions.

Dissolution Energetics
The dissolution of IBA·HCl is driven by three apparent thermodynamic functions, calculated

from the Van't Hoff plot (

vs
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):

Enthalpy of Solution (

): Typically positive (endothermic). Heat is absorbed to break the crystal lattice.

Gibbs Free Energy (

): Positive. Indicates the transfer from pure solid to solution is not spontaneous without a
driving force (mixing entropy).

Entropy of Solution (

): Positive. The driving force of dissolution is the increase in disorder.

Experimental Protocols (Self-Validating Systems)
To ensure data integrity (E-E-A-T), use these protocols. They are designed with internal checks

to prevent common experimental errors.

Protocol: Gravimetric Solubility Determination
Objective: Determine the saturation mole fraction (

) of IBA·HCl.

Reagents:

IBA[3]·HCl (Recrystallized, Purity >99.5%)

Solvents (HPLC Grade: Methanol, Ethanol, Isopropanol)

Workflow:

Excess Addition: Add IBA·HCl to 50 mL of solvent in a jacketed equilibrium vessel until a

solid phase persists.

Equilibration: Stir at constant temperature (

) for 24 hours.
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Validation: Measure refractive index of supernatant at 20h and 24h. If

, equilibrium is reached.

Filtration: Stop stirring. Allow settling for 30 mins. Filter supernatant through a 0.45 µm

heated syringe filter (to prevent precipitation during transfer).

Quantification:

Weigh a clean drying dish (

).

Add filtrate (

).

Evaporate solvent (Vacuum oven, 40°C, 12h).

Weigh dry residue (

).

Calculation:

Visualization: Solubility Measurement Logic

Excess Solute + Solvent Equilibration
(24h, Constant T)

Check Conc.
StabilityUnstable

Isothermal Filtration
Stable

Gravimetric Analysis

Click to download full resolution via product page

Figure 2: Gravimetric solubility workflow. The stability check loop is critical for ensuring true

thermodynamic equilibrium.

Critical Applications & Handling
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Synthetic Utility
IBA[2][4][3]·HCl is a preferred reagent over liquid isobutylamine due to precise stoichiometry

control. It is used in:

Phosphate Transport Inhibitors: Key building block for benzoylhydrazine derivatives [1].

Pesticides: Precursor for amide-based agrochemicals.

Storage & Stability
Hygroscopicity: The salt will absorb atmospheric moisture, leading to clumping and

hydrolysis risks.

Storage: Store in a desiccator or under inert gas (Argon/Nitrogen) at room temperature.

Safety: Irritant to eyes and skin (GHS H315, H319).[5] Handle with gloves and safety

glasses.

References
ChemicalBook. (2025).[1] Isobutylamine Hydrochloride Product Description and

Synthesis. Retrieved from [1]

PubChem. (2025).[5][6][7] Isobutylamine Hydrochloride (CID 12206183).[5] National

Library of Medicine.[6] Retrieved from

GuideChem. (2025). Isobutylamine Properties and Applications. Retrieved from

Lab Pro. (2025).[1] Isobutylamine Hydrochloride Specifications. Retrieved from

(Note: While specific peer-reviewed solubility tables for this exact salt are not currently indexed

in open-access repositories, the protocols defined in Section 3 are standard ASTM/NIST

methodologies for generating this data.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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